Cas no 2097978-81-7 ((3-Azidoazetidin-1-yl)(1,3-dimethyl-1H-pyrazol-5-yl)methanone)

• Product Name: (3-Azidoazetidin-1-yl)(1,3-dimethyl-1H-pyrazol-5-yl)methanone
• CAS No: 2097978-81-7
• MF: C₉H₁₂N₆O
• MW: 220.23118019104
• CID: 4775487
• Update Time: 2025-05-21

(3-Azidoazetidin-1-yl)(1,3-dimethyl-1H-pyrazol-5-yl)methanone Chemical and Physical Properties

Names and Identifiers

• (3-azidoazetidin-1-yl)(1,3-dimethyl-1H-pyrazol-5-yl)methanone
• (3-azidoazetidin-1-yl)-(2,5-dimethylpyrazol-3-yl)methanone
• (3-Azidoazetidin-1-yl)(1,3-dimethyl-1H-pyrazol-5-yl)methanone

• Inchi： 1S/C9H12N6O/c1-6-3-8(14(2)12-6)9(16)15-4-7(5-15)11-13-10/h3,7H,4-5H2,1-2H3
• InChI Key： IBXONTSDMKLEOW-UHFFFAOYSA-N
• SMILES： O=C(C1=CC(C)=NN1C)N1CC(C1)N=[N+]=[N-]

Computed Properties

• Exact Mass: 220.10725903 g/mol
• Monoisotopic Mass: 220.10725903 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 333
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 52.5
• Molecular Weight: 220.23

Additional information on (3-Azidoazetidin-1-yl)(1,3-dimethyl-1H-pyrazol-5-yl)methanone

Comprehensive Guide to (3-Azidoazetidin-1-yl)(1,3-dimethyl-1H-pyrazol-5-yl)methanone (CAS No. 2097978-81-7)

(3-Azidoazetidin-1-yl)(1,3-dimethyl-1H-pyrazol-5-yl)methanone (CAS No. 2097978-81-7) is a specialized organic compound that has garnered significant attention in the field of medicinal chemistry and drug discovery. This compound, featuring an azidoazetidine moiety linked to a 1,3-dimethyl-1H-pyrazole group, serves as a versatile building block for the synthesis of novel bioactive molecules. Its unique structural attributes make it particularly valuable for researchers exploring click chemistry applications and targeted drug design.

The molecular structure of (3-Azidoazetidin-1-yl)(1,3-dimethyl-1H-pyrazol-5-yl)methanone incorporates an azide functional group, which is highly reactive in Cu(I)-catalyzed azide-alkyne cycloaddition (CuAAC) reactions. This property has made it a popular choice for bioconjugation and the development of PROTACs (Proteolysis Targeting Chimeras), a cutting-edge technology in targeted protein degradation. The compound's pyrazole ring further enhances its potential as a pharmacophore in kinase inhibitor design, a hot topic in oncology research.

Recent trends in pharmaceutical research highlight the growing demand for small molecule modulators of protein-protein interactions. (3-Azidoazetidin-1-yl)(1,3-dimethyl-1H-pyrazol-5-yl)methanone has shown promise in this area, particularly in the development of E3 ligase binders for targeted protein degradation strategies. Its azetidine scaffold contributes to improved metabolic stability compared to traditional morpholine or piperidine analogs, addressing a common challenge in drug development.

From a synthetic chemistry perspective, this compound offers several advantages. The presence of both azido and carbonyl functionalities allows for diverse modification possibilities through click chemistry and amide coupling reactions, respectively. These features make it particularly valuable for combinatorial chemistry approaches and the rapid generation of compound libraries for high-throughput screening.

The pharmaceutical applications of (3-Azidoazetidin-1-yl)(1,3-dimethyl-1H-pyrazol-5-yl)methanone extend to multiple therapeutic areas. In cancer research, it has been explored as a precursor for kinase inhibitors, particularly those targeting the JAK/STAT pathway. The compound's azetidine-pyrazole hybrid structure also shows potential in neurodegenerative disease research, where small molecule modulators of protein aggregation are urgently needed.

Quality control and characterization of (3-Azidoazetidin-1-yl)(1,3-dimethyl-1H-pyrazol-5-yl)methanone typically involve advanced analytical techniques. HPLC purity analysis, mass spectrometry, and NMR spectroscopy are commonly employed to ensure batch-to-batch consistency. The compound generally appears as a white to off-white solid with good solubility in common organic solvents like DMSO and DMF, but limited water solubility.

Storage and handling recommendations for CAS No. 2097978-81-7 include protection from moisture and light, typically at temperatures between 2-8°C. While the compound is stable under standard laboratory conditions, the azide group warrants careful handling to prevent potential decomposition. Researchers should always consult the material safety data sheet (MSDS) for specific safety guidelines.

The market for specialized building blocks like (3-Azidoazetidin-1-yl)(1,3-dimethyl-1H-pyrazol-5-yl)methanone has grown significantly in recent years, driven by increasing interest in fragment-based drug discovery and covalent inhibitor development. Several contract research organizations and specialty chemical suppliers now offer this compound, often with custom modifications to meet specific research needs.

Future research directions for this compound likely include exploration of its potential in photoaffinity labeling applications and as a component of bifunctional degraders. The growing field of chemical biology continues to identify new applications for such versatile small molecules, particularly in the mapping of protein interaction networks and the development of novel therapeutic modalities.

For researchers considering (3-Azidoazetidin-1-yl)(1,3-dimethyl-1H-pyrazol-5-yl)methanone for their projects, it's important to note that the compound's reactivity profile allows for selective modifications. The azide group can be specifically targeted in the presence of other functional groups, enabling sequential derivatization strategies that are valuable in medicinal chemistry optimization campaigns.

In conclusion, CAS No. 2097978-81-7 represents a valuable tool for modern drug discovery efforts. Its combination of azetidine and pyrazole pharmacophores, coupled with the versatile azide functionality, makes it particularly suited for applications in targeted drug design, chemical biology, and proteomics research. As the field of precision medicine continues to advance, compounds with such multifunctional capabilities will likely play increasingly important roles in therapeutic development.